Cas no 1123-86-0 (1-Cyclohexylpropan-1-one)
1-Cyclohexylpropan-1-one is a cyclic ketone compound characterized by its cyclohexyl group attached to a propanone backbone. This structure imparts stability and moderate reactivity, making it suitable for use as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its cyclohexyl moiety enhances lipophilicity, which can be advantageous in formulations requiring controlled solubility. The compound exhibits predictable reactivity in carbonyl-based reactions, such as condensations or reductions, facilitating its integration into multi-step synthetic pathways. Its well-defined physical properties, including boiling point and solubility, ensure consistent performance in laboratory and industrial applications. Proper handling requires standard ketone safety precautions.
1-Cyclohexylpropan-1-one structure
Product Name:1-Cyclohexylpropan-1-one
CAS No:1123-86-0
MF:C9H16O
MW:140.222743034363
MDL:MFCD00060814
CID:83416
PubChem ID:70748
Update Time:2025-05-22
1-Cyclohexylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexylpropan-1-one
- Cyclohexyl ethyl ketone
- EINECS 214-380-2
- 1-Methylacetylcyclohexan
- MFCD00060814
- L22JP3KC84
- SY013990
- AKOS009158349
- NSC39457
- Ethyl cyclohexyl ketone
- 1123-86-0
- NS00023632
- NSC 39457
- 1-Propanone, 1-cyclohexyl-
- Ketone, cyclohexyl ethyl
- SCHEMBL162772
- Z513735268
- BS-14389
- 1-Cyclohexyl-1-propanone
- Cyclohexylethylketone
- DTXSID20149985
- F53827
- UNII-L22JP3KC84
- 1-cyclohexyl-propan-1-one
- EN300-64061
- FT-0693348
- NSC-39457
- AI3-39198
- CS-0069673
- DB-060204
-
- MDL： MFCD00060814
- Inchi： 1S/C9H16O/c1-2-9(10)8-6-4-3-5-7-8/h8H,2-7H2,1H3
- InChI Key： AMHOPTNGSNYSBL-UHFFFAOYSA-N
- SMILES： O=C(CC)C1CCCCC1
Computed Properties
- Exact Mass: 140.12000
- Monoisotopic Mass: 140.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1
- Molecular Weight: 140.22
Experimental Properties
- Color/Form: Oily liquid
- Density: 0.910(lit.)
- Melting Point: Not available
- Boiling Point: 196℃ at 760 mmHg
- Flash Point: 74.5°C
- Refractive Index: 1.4530
- Solubility: Soluble in organic solvents.
- PSA: 17.07000
- LogP: 2.54580
- Solubility: Not determined
- Vapor Pressure: 17.1±0.2 mmHg at 25°C
1-Cyclohexylpropan-1-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Cyclohexylpropan-1-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Cyclohexylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04404-25g |
1-cyclohexylpropan-1-one |
1123-86-0 | 95% | 25g |
$750 | 2023-09-07 | |
| TRC | C992200-10mg |
1-Cyclohexylpropan-1-one |
1123-86-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C992200-50mg |
1-Cyclohexylpropan-1-one |
1123-86-0 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C992200-100mg |
1-Cyclohexylpropan-1-one |
1123-86-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Chemenu | CM202814-1g |
1-Cyclohexylpropan-1-one |
1123-86-0 | 95% | 1g |
$66 | 2023-01-08 | |
| Chemenu | CM202814-5g |
1-Cyclohexylpropan-1-one |
1123-86-0 | 95% | 5g |
$230 | 2023-01-08 | |
| Chemenu | CM202814-25g |
1-Cyclohexylpropan-1-one |
1123-86-0 | 95% | 25g |
$803 | 2023-01-08 | |
| abcr | AB126214-250 mg |
Cyclohexyl ethyl ketone, 99%; . |
1123-86-0 | 99% | 250 mg |
€101.30 | 2023-07-20 | |
| abcr | AB126214-1 g |
Cyclohexyl ethyl ketone, 99%; . |
1123-86-0 | 99% | 1 g |
€151.90 | 2023-07-20 | |
| abcr | AB126214-5 g |
Cyclohexyl ethyl ketone, 99%; . |
1123-86-0 | 99% | 5 g |
€368.00 | 2023-07-20 |
1-Cyclohexylpropan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1123-86-0)1-Cyclohexylpropan-1-one
Order Number:A894596
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:48
Price ($):194.0/776.0
Email:sales@amadischem.com
1-Cyclohexylpropan-1-one Related Literature
-
Ze Wang,Guang Chen,Xinying Zhang,Xuesen Fan Org. Chem. Front. 2017 4 612
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Makoto Shimizu,Shingo Hata,Koichi Kondo,Kazuhiro Murakami,Isao Mizota,Yusong Zhu RSC Adv. 2020 10 27874
-
Lorenzo Nissen,Flavia Casciano,Andrea Gianotti Food Funct. 2021 12 3159
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Xinyan Li,Xiulan Shao,Xiaoyu Zhang,Qiaoyue Zhao,Hongtao Lai,Bing Cui,Zhihui Shao,Mingqin Zhao Org. Biomol. Chem. 2022 20 6542
-
5. The influence of alkyl groups upon reaction velocities in solution. Part V. The dissociation constants of ketone cyanohydrins in aqueous alcoholD. P. Evans,J. R. Young J. Chem. Soc. 1954 1310
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1123-86-0)1-Cyclohexylpropan-1-one
Purity:99%/99%
Quantity:5g/25g
Price ($):194.0/776.0